![molecular formula C9H10N2OS B160241 2-Amino-6-ethoxybenzothiazole CAS No. 94-45-1](/img/structure/B160241.png)
2-Amino-6-ethoxybenzothiazole
Overview
Description
2-Amino-6-ethoxybenzothiazole is a heterocyclic organic compound . It is an amine and organosulfide . It is incompatible with acids, diazo and azo compounds, halocarbons, isocyanates, aldehydes, alkali metals, nitrides, hydrides, and other strong reducing agents .
Synthesis Analysis
New 2-amino-6-ethoxybenzothiazole derivatives were synthesized and tested for their influence on physical work capacity in mice . It was shown that a pyridylidene or furylidene radical on the amine or a formulation with carboxypentanoate were important for producing effective new 2-amino-6-ethoxybenzothiazole derivatives .Chemical Reactions Analysis
2-Amino-6-ethoxybenzothiazole undergoes reactions with these materials to generate heat and in many cases hydrogen gas . It also undergoes Sandmeyer reaction on heating with isoamyl nitrite and CuBr 2 to yield 2-bromo-6-methoxybenzothiazole .Physical And Chemical Properties Analysis
2-Amino-6-ethoxybenzothiazole has a molecular formula of C9H10N2OS and a molecular weight of 194.25 g/mol . It has a melting point of 161-163 °C (lit.) . It is a solid at 20 degrees Celsius .Scientific Research Applications
- AEB has been explored as a building block in the synthesis of novel compounds. For instance, it serves as an intermediate in the preparation of Schiff bases and 4-thiazolidinones .
- Additionally, AEB derivatives have shown potential as cerebral anti-ischemic agents. They target specific domains of proteins associated with ischemic brain damage, making them promising candidates for stroke management .
- Researchers have studied AEB’s impact on physical work capacity in mice. Modifications to its structure, such as introducing a pyridylidene or furylidene radical, have led to effective derivatives with potential applications in pharmacology .
- AEB can be analyzed using various spectroscopic techniques, including UV–vis, FT-IR, FT-Raman, and NMR. These methods provide insights into its molecular structure, vibrational modes, and chemical behavior .
Medicinal Chemistry and Drug Development
Biological Activity and Pharmacology
Analytical Chemistry and Spectroscopy
Safety and Hazards
Future Directions
New 2-amino-6-ethoxybenzothiazole derivatives were synthesized and tested for their influence on physical work capacity in mice . It was shown that a pyridylidene or furylidene radical on the amine or a formulation with carboxypentanoate were important for producing effective new 2-amino-6-ethoxybenzothiazole derivatives . These compounds were either more effective or comparable with the well-known actoprotectors metaprot and ladasten, which are used at significantly higher doses . This suggests potential future directions for the development of new derivatives of 2-Amino-6-ethoxybenzothiazole.
Mechanism of Action
Target of Action
It’s known that the compound has been tested for its influence on physical work capacity in mice .
Mode of Action
It’s known that the compound and its derivatives have been synthesized and tested for their influence on physical work capacity in mice . The presence of a pyridylidene or furylidene radical on the amine or a formulation with carboxypentanoate were found to be important for producing effective new 2-Amino-6-ethoxybenzothiazole derivatives .
Biochemical Pathways
Previous research found that a series of 2-amino-6-ethoxybenzothiazole derivatives exhibited neurotropic, antihypoxic, antioxidant, and membrane-protective properties .
Result of Action
2-Amino-6-ethoxybenzothiazole derivatives have been shown to influence physical work capacity in mice . Specifically, compound IIb at doses of 0.5 and 1 mg/kg was significantly more active than metaprot and ladasten at doses of 10 mg/kg by 1.2 times (p < 0.05) and 1.4 times (p < 0.01), respectively .
Action Environment
It’s known that the compound should be handled with care to avoid ingestion, inhalation, and contact with skin or eyes .
properties
IUPAC Name |
6-ethoxy-1,3-benzothiazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2OS/c1-2-12-6-3-4-7-8(5-6)13-9(10)11-7/h3-5H,2H2,1H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOYJWFGMEBETBU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2OS | |
Record name | 2-AMINO-6-ETHOXYBENZOTHIAZOLE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19772 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9024481 | |
Record name | 2-Amino-6-ethoxybenzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9024481 | |
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Molecular Weight |
194.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2-amino-6-ethoxybenzothiazole is an off-white powder. (NTP, 1992) | |
Record name | 2-AMINO-6-ETHOXYBENZOTHIAZOLE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19772 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 1 mg/mL at 73 °F (NTP, 1992) | |
Record name | 2-AMINO-6-ETHOXYBENZOTHIAZOLE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19772 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Product Name |
2-Amino-6-ethoxybenzothiazole | |
CAS RN |
94-45-1 | |
Record name | 2-AMINO-6-ETHOXYBENZOTHIAZOLE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19772 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 2-Amino-6-ethoxybenzothiazole | |
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Record name | Amino-6-ethoxybenzothiazole, 2- | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000094451 | |
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Record name | 2-AMINO-6-ETHOXYBENZOTHIAZOLE | |
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Record name | 2-Amino-6-ethoxybenzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9024481 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-ethoxybenzothiazol-2-ylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.122 | |
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Record name | AMINO-6-ETHOXYBENZOTHIAZOLE, 2- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D621HZ191D | |
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Melting Point |
322 to 325 °F (NTP, 1992) | |
Record name | 2-AMINO-6-ETHOXYBENZOTHIAZOLE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19772 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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